Cas no 52334-15-3 (5-Methyl-2-phenyloxazolo[4,5-b]pyridine)

5-Methyl-2-phenyloxazolo[4,5-b]pyridine is a heterocyclic compound featuring an oxazole ring fused to a pyridine core, with methyl and phenyl substituents enhancing its structural diversity. This scaffold is of significant interest in medicinal and materials chemistry due to its potential as a building block for pharmacologically active molecules or functional materials. Its rigid, planar structure may contribute to strong intermolecular interactions, making it useful in the design of ligands or optoelectronic materials. The compound's synthetic versatility allows for further functionalization, enabling tailored applications in drug discovery or advanced material development. Its stability and well-defined reactivity profile facilitate precise modifications for targeted research applications.

5-Methyl-2-phenyloxazolo[4,5-b]pyridine structure

52334-15-3 structure

Product Name:5-Methyl-2-phenyloxazolo[4,5-b]pyridine

CAS No:52334-15-3

MF:C₁₃H₁₀N₂O

MW:210.23130273819

CID:1094140

PubChem ID:19990483

Update Time:2025-06-07

5-Methyl-2-phenyloxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-2-phenyloxazolo[4,5-b]pyridine
- 5-methyl-2-phenyl-[1,3]oxazolo[4,5-b]pyridine
- SCHEMBL9867389
- SYJLITJNXUGANV-UHFFFAOYSA-N
- 52334-15-3
- Inchi： 1S/C13H10N2O/c1-9-7-8-11-12(14-9)15-13(16-11)10-5-3-2-4-6-10/h2-8H,1H3
- InChI Key： SYJLITJNXUGANV-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CC=2)=NC2=C1C=CC(C)=N2

Computed Properties

Exact Mass: 210.0794
Monoisotopic Mass: 210.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 38.9Å²

Experimental Properties

PSA: 38.92

5-Methyl-2-phenyloxazolo[4,5-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM171855-1g	5-methyl-2-phenyloxazolo[4,5-b]pyridine	52334-15-3	95%	1g	$527	2024-07-15
Alichem	A029182392-1g	5-Methyl-2-phenyloxazolo[4,5-b]pyridine	52334-15-3	95%	1g	$483.48	2023-09-01